Cas no 7530-91-8 (Hexanethioic acid)

Hexanethioic acid structure
Hexanethioic acid structure
Product Name:Hexanethioic acid
CAS No:7530-91-8
MF:C12H24O2S2
MW:264.447761535645
CID:539767
PubChem ID:4713081
Update Time:2025-04-19

Hexanethioic acid Chemical and Physical Properties

Names and Identifiers

    • Hexanethioic acid
    • hexanethioic S-acid
    • DTXSID70405760
    • YEUAOTZWAWUYBH-UHFFFAOYSA-N
    • 3-propylthiopropionic acid
    • SCHEMBL169155
    • thiocaproic acid
    • 7530-91-8
    • Inchi: 1S/2C6H12OS/c2*1-2-3-4-5-6(7)8/h2*2-5H2,1H3,(H,7,8)
    • InChI Key: USADZABOAMOLSX-UHFFFAOYSA-N
    • SMILES: CCCCCC(=O)S.CCCCCC(=S)O

Computed Properties

  • Exact Mass: 132.06096
  • Monoisotopic Mass: 132.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 70.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 18.1Ų

Experimental Properties

  • PSA: 20.23
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